Cas no 21005-48-1 (5-(2-nitroethenyl)-1H-indole)

5-(2-nitroethenyl)-1H-indole structure
5-(2-nitroethenyl)-1H-indole structure
Product Name:5-(2-nitroethenyl)-1H-indole
CAS No:21005-48-1
MF:C10H8N2O2
MW:188.182722091675
CID:1397493
PubChem ID:13109719
Update Time:2025-04-20

5-(2-nitroethenyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 5-(2-nitroethenyl)-
    • 5-(2-nitroethenyl)-1H-indole
    • DTXSID40711527
    • XEFIVGQCEDZMHM-UHFFFAOYSA-N
    • 21005-48-1
    • 5-(2-nitro-vinyl)-1H-indole
    • Inchi: 1S/C10H8N2O2/c13-12(14)6-4-8-1-2-10-9(7-8)3-5-11-10/h1-7,11H
    • InChI Key: XEFIVGQCEDZMHM-UHFFFAOYSA-N
    • SMILES: [O-][N+](C=CC1C=CC2=C(C=CN2)C=1)=O

Computed Properties

  • Exact Mass: 188.05864
  • Monoisotopic Mass: 188.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.6
  • Topological Polar Surface Area: 61.6Ų

Experimental Properties

  • PSA: 58.93

5-(2-nitroethenyl)-1H-indole Pricemore >>

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